Cas no 105528-05-0 (Coenzyme A, S-2-decynoate (9CI))

• Product name: Coenzyme A, S-2-decynoate (9CI)
• CAS No: 105528-05-0
• MF: C₃₁H₅₀N₇O₁₇P₃S
• MW: 917.751689434052
• CID: 147608
• PubChem ID: 194713

Coenzyme A, S-2-decynoate (9CI) Chemical and Physical Properties

Names and Identifiers

• Coenzyme A,S-2-decynoate (9CI)
• [3-[3-(3,5-ditert-butyl-4-hydroxyphenyl)propanoyloxy]-2,2-dimethylpropyl] 3-(3,5-ditert-butyl-4-hydroxyphenyl)propanoate
• dec-2-ynoyl-coenzyme A
• 2-Decynoyl-coa
• Coenzyme A, dec-2-ynoyl-
• S-{(9R)-1-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-3,5,9-trihydroxy-8,8-dimethyl-3,5-dioxido-10,14-dioxo-2,4,6-trioxa-11,15-diaza-3lambda~5~,5lambda~5~-diphosphaheptadecan-17-yl} dec-2-ynethioate (non-preferred name)
• 2-Decynoyl-CoA; (Acyl-CoA); [M+H]+;
• S-(2-(3-((2R)-4-(((((((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl)methoxy)(hydroxy)phosphoryl)oxy)(hydroxy)phosphoryl)oxy)-2-hydroxy-3,3-dimethylbutanamido)propanamido)ethyl) dec-2-ynethioate
• S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] dec-2-ynethioate
• 105528-05-0
• 9-{5-O-[{[(4-{[3-({2-[(Dec-2-ynoyl)sulfanyl]ethyl}imino)-3-hydroxypropyl]imino}-3,4-dihydroxy-2,2-dimethylbutoxy)(hydroxy)phosphoryl]oxy}(hydroxy)phosphoryl]-3-O-phosphonopentofuranosyl}-9H-purin-6-amine
• DTXSID80909582
• Coenzyme A, S-2-decynoate (9CI)

• Inchi： InChI=1S/C31H50N7O17P3S/c1-4-5-6-7-8-9-10-11-22(40)59-15-14-33-21(39)12-13-34-29(43)26(42)31(2,3)17-52-58(49,50)55-57(47,48)51-16-20-25(54-56(44,45)46)24(41)30(53-20)38-19-37-23-27(32)35-18-36-28(23)38/h18-20,24-26,30,41-42H,4-9,12-17H2,1-3H3,(H,33,39)(H,34,43)(H,47,48)(H,49,50)(H2,32,35,36)(H2,44,45,46)/t20-,24-,25-,26+,30-/m1/s1
• InChI Key： CEGGBBHEUBHATI-HSJNEKGZSA-N
• SMILES： C(SCCNC(=O)CCNC(=O)[C@H](O)C(C)(C)COP(O)(=O)OP(O)(=O)OC[C@H]1O[C@@H](N2C3=C(C(=NC=N3)N)N=C2)[C@H](O)[C@@H]1OP(O)(O)=O)(=O)C#CCCCCCCC

Computed Properties

• Exact Mass: 917.21967532g/mol
• Monoisotopic Mass: 917.21967532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 59
• Rotatable Bond Count: 25
• Complexity: 1630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 389Ų

Experimental Properties

• Color/Form: Solid powder

Coenzyme A, S-2-decynoate (9CI) Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).